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Compound of Interest

Compound Name: dendrotoxin K
CAS No.: 119128-61-9
Cat. No.: B1168320
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The following table summarizes the key quantitative parameters for Dendrotoxin K and
Margatoxin in blocking Kv1.3 channels.
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Dendrotoxin K

Parameter Margatoxin (MgTx) Reference
(DTX-K)

IC50 for Kv1.3 ~23 pM ~100 pM

Affinity (Kd) for Kv1.3 35.7 £ 4.5 pM Not widely reported

Association Rate
(kon)

1.1 x 10”8 M-1s-1

Not widely reported

Dissociation Rate

4.0x 1073 s-1 Not widely reported
(koff)
Selectivity for Kv1.3
~100-fold >1000-fold
vs. Kvl.1
Selectivity for Kv1.3
~30-fold >200-fold
vs. Kvl.2
Selectivity for Kv1.3 ) )
High High

vs. KCa3.1

Experimental Methodologies

The data presented above is typically acquired through whole-cell patch-clamp

electrophysiology. Below is a representative protocol.

Whole-Cell Patch-Clamp Electrophysiology Protocol

o Cell Preparation:

o HEK-293 cells stably expressing human Kv1.3 channels are cultured under standard
conditions (e.g., DMEM, 10% FBS, 37°C, 5% CO2).

o Cells are passaged upon reaching 80-90% confluency.

o For recording, cells are plated onto glass coverslips and allowed to adhere.

» Electrophysiological Recording:
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o Coverslips are transferred to a recording chamber on the stage of an inverted microscope
and perfused with an external solution containing (in mM): 140 NacCl, 5 KCI, 2 CaCl2, 1
MgCl2, 10 HEPES, and 10 glucose, adjusted to pH 7.4.

o Patch pipettes are pulled from borosilicate glass capillaries to a resistance of 2-5 MQ
when filled with an internal solution containing (in mM): 140 KCI, 2 MgClI2, 1 CaCl2, 10
HEPES, and 11 EGTA, adjusted to pH 7.2.

o Whole-cell configuration is established, and membrane currents are recorded using a
patch-clamp amplifier.

» Data Acquisition and Analysis:

o Kv1.3 currents are typically elicited by voltage steps from a holding potential of -80 mV to
+40 mV.

o To determine the IC50 value, cells are perfused with increasing concentrations of the
toxin, and the steady-state block of the Kv1.3 current is measured.

o The concentration-response data are then fitted to the Hill equation to calculate the IC50.

o On- and off-rates can be determined by measuring the time course of the block and
washout of the toxin, respectively.

Mechanism of Action and Signhaling Pathways

Both Dendrotoxin K and Margatoxin are pore blockers of the Kv1.3 channel. By occluding the
ion conduction pathway, they prevent the efflux of K+ ions, which is crucial for the repolarization
of the cell membrane. In T-lymphocytes, where Kv1.3 is highly expressed, this channel plays a
key role in maintaining the membrane potential required for sustained Ca2+ influx and
subsequent activation.
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Caption: Kv1.3's role in T-cell activation and its blockade by toxins.
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Comparative Analysis

While both toxins are highly potent Kv1.3 blockers, there are subtle but important differences to

consider:

o Potency: Dendrotoxin K exhibits a slightly higher potency for Kv1.3, with an IC50 in the low
picomolar range, compared to the high picomolar IC50 of Margatoxin.

o Selectivity: Margatoxin demonstrates superior selectivity for Kv1.3 over other Kv1 family
members, such as Kv1.1 and Kv1.2. This can be a critical advantage in applications where
off-target effects are a concern.

o Kinetics: Dendrotoxin K has a well-characterized and rapid association rate, leading to a
fast onset of block.

Experimental Workflow for Toxin Comparison

The following diagram outlines a typical workflow for comparing the efficacy of Kv1.3 channel
blockers.
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o To cite this document: BenchChem. [Quantitative Comparison of Toxin Potency and
Selectivity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168320/docs#quantitative-comparison-of-toxin-
potency-and-selectivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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